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Compound of Interest

Compound Name: 8-Chloro-7-fluoroquinolin-3-amine

Cat. No.: B13264137

Get Quote

Executive Summary
8-Chloro-7-fluoroquinolin-3-amine (CAS: Analogous to 139399-66-9 series) represents a

specialized heterocyclic scaffold with significant utility in medicinal chemistry, particularly in the

development of Type II kinase inhibitors and next-generation antibacterial agents.

Unlike the ubiquitous fluoroquinolone antibiotics (which feature a 3-carboxylic acid/4-oxo motif),

the 3-aminoquinoline core serves as a bioisostere for the adenine ring of ATP, allowing it to

anchor into the hinge region of kinase enzymes. The specific halogenation pattern—7-fluoro

and 8-chloro—modulates metabolic stability, lipophilicity, and the electronic profile of the ring

system, making it a critical "privileged structure" for Structure-Activity Relationship (SAR)

exploration.

This guide details the structural properties, validated synthetic pathways, and reactivity profiles

necessary for integrating this compound into drug discovery workflows.

Chemical Identity & Physicochemical Properties
The unique substitution pattern of 8-chloro-7-fluoroquinolin-3-amine imparts distinct

electronic properties. The 8-chloro substituent provides steric bulk that can enforce
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atropisomerism in crowded binding pockets, while the 7-fluoro atom serves as a handle for

metabolic blocking or late-stage functionalization via SNAr (Nucleophilic Aromatic Substitution).

Table 1: Compound Specifications
Property Data Notes

IUPAC Name
8-Chloro-7-fluoroquinolin-3-

amine

Molecular Formula C₉H₆ClFN₂

Molecular Weight 196.61 g/mol

Exact Mass 196.020 g/mol Monoisotopic

CLogP (Predicted) ~2.3 - 2.6
Moderate lipophilicity suitable

for CNS penetration

pKa (Predicted)
~4.5 (Quinoline N), ~2.0

(Aniline NH₂)

The 3-amino group is weakly

basic due to resonance into

the heteroaromatic ring.[1]

H-Bond Donors 1 (NH₂)

H-Bond Acceptors 2 (Quinoline N, F)

Appearance Pale yellow to tan solid
Oxidizes slowly upon air

exposure

Synthetic Pathways
Direct nitration of quinolines at the 3-position is electronically unfavorable. Therefore, the most

robust synthetic route involves the construction of the quinoline ring followed by a Curtius

Rearrangement of the corresponding 3-carboxylic acid. This protocol ensures regiochemical

purity and scalability.

Protocol: Curtius Rearrangement Route
Precursor: 8-Chloro-7-fluoroquinoline-3-carboxylic acid (commercially available or synthesized

via Gould-Jacobs reaction).
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Acyl Azide Formation:

Suspend the carboxylic acid (1.0 eq) in dry tert-butanol (t-BuOH).

Add Triethylamine (TEA, 1.5 eq) and Diphenylphosphoryl azide (DPPA, 1.2 eq).

Mechanism:[1] DPPA converts the acid to the acyl azide in situ.

Rearrangement & Trapping (Boc-Protection):

Heat the mixture to reflux (85°C) for 4–6 hours.

Observation: Evolution of N₂ gas indicates the formation of the isocyanate intermediate,

which is immediately trapped by t-BuOH to form the tert-butyl carbamate (Boc-protected

amine).

Deprotection:

Cool to room temperature and concentrate.

Treat the residue with 4M HCl in Dioxane or Trifluoroacetic acid (TFA) in DCM (1:1) for 2

hours.

Basify with NaHCO₃ to precipitate the free amine 8-Chloro-7-fluoroquinolin-3-amine.

Visualization: Synthetic Workflow

8-Chloro-7-fluoro-
quinoline-3-COOH

Acyl Azide
Intermediate

DPPA, Et3N
Reflux Isocyanate

(R-N=C=O)
-N2 (Heat) Boc-Protected

Amine
+ t-BuOH 8-Chloro-7-fluoro-

quinolin-3-amine

TFA/DCM
or HCl

Click to download full resolution via product page

Figure 1: Step-wise synthesis via Curtius Rearrangement, ensuring regioselectivity at the C3

position.

Reactivity Profile & Derivatization
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The 8-chloro-7-fluoroquinolin-3-amine scaffold offers three distinct vectors for chemical

modification, enabling the rapid generation of compound libraries.

A. The 3-Amino Group (Nucleophile)
The primary amine at C3 is the most reactive site. It readily undergoes:

Acylation/Sulfonylation: Reaction with acid chlorides or sulfonyl chlorides to form

amides/sulfonamides (common in kinase inhibitors to interact with the hinge region).

Reductive Amination: Reaction with aldehydes/ketones to form secondary amines.

B. The 7-Fluoro Position (Electrophile)
While the 3-amino group is electron-donating (deactivating the ring toward nucleophilic attack),

the quinoline nitrogen and the 8-chloro substituent create an electron-deficient environment.

SNAr Potential: Under forcing conditions (high heat, polar aprotic solvent like DMSO), the 7-

fluorine can be displaced by strong nucleophiles (e.g., piperazine, morpholine).

Note: If SNAr is difficult, protecting the 3-amine with an electron-withdrawing group (e.g.,

Acetyl) will activate the C7 position.

C. The 8-Chloro Position (Steric/Electronic)
The 8-chlorine is generally stable but provides:

Metabolic Blocking: Prevents oxidation at the C8 position.

Steric Clash: Can force the N1-substituent (if alkylated) out of plane, creating a "kinked"

conformation favorable for specific receptor binding.

Visualization: Reactivity Map
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Figure 2: Primary reactivity vectors. The 3-NH2 is the primary handle; 7-F allows for late-stage

diversification.

Medicinal Chemistry Applications
Kinase Inhibition (Type II)
The 3-aminoquinoline scaffold mimics the adenine ring of ATP.

Mechanism: The quinoline nitrogen (N1) accepts a hydrogen bond from the kinase hinge

region, while the 3-amino group (or its amide derivative) donates a hydrogen bond.

Role of 7-F/8-Cl: These halogens fill hydrophobic pockets adjacent to the ATP site. The 8-Cl

specifically can interact with the "gatekeeper" residue, improving selectivity against kinases

with smaller gatekeeper residues.

Antibacterial Research
While classical fluoroquinolones utilize the 3-COOH group, 3-aminoquinolines are explored as:

DNA Gyrase Inhibitors: Novel binding modes that avoid cross-resistance with traditional

quinolones.

Efflux Pump Inhibitors: The lipophilic nature of the 8-chloro-7-fluoro core aids in permeating

Gram-negative bacterial membranes.
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Safety & Handling Protocol
Hazard Classification:

Acute Toxicity: Harmful if swallowed (Category 4).

Irritant: Causes skin and eye irritation (Category 2).

Specific Target Organ Toxicity: Respiratory irritation (Category 3).

Handling Procedures:

Engineering Controls: Always handle within a certified chemical fume hood.

PPE: Nitrile gloves (double gloving recommended for fluorinated compounds), safety

goggles, and lab coat.

Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The amine is prone to

oxidation; if the solid turns dark brown, repurify via silica gel chromatography

(Hexane/EtOAc).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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